Cas no 1340080-55-8 (4-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid)

• Product Name: 4-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid
• CAS No: 1340080-55-8
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• CID: 6325838
• PubChem ID: 63040690
• Update Time: 2025-05-19

4-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid
• AKOS012340178
• EN300-1140419
• CS-0344787
• 1340080-55-8

• Inchi： 1S/C10H14ClN3O2/c11-7-5-12-14(6-7)4-3-9(10(15)16)13-8-1-2-8/h5-6,8-9,13H,1-4H2,(H,15,16)
• InChI Key： IGOWHWRDCDXFHJ-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CCC(C(=O)O)NC1CC1

Computed Properties

• Exact Mass: 243.0774544g/mol
• Monoisotopic Mass: 243.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid

Introduction to 4-(4-Chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid (CAS No. 1340080-55-8)

4-(4-Chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid, also known by its CAS number 1340080-55-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this molecule, particularly the presence of a chlorinated pyrazole ring and a cyclopropylamino group, contribute to its distinct pharmacological profile.

The chemical structure of 4-(4-Chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid consists of a butanoic acid backbone with a 4-chloro-1H-pyrazol-1-yl substituent at the 4-position and a cyclopropylamino group at the 2-position. This arrangement provides the molecule with a combination of hydrophilic and hydrophobic properties, which can influence its solubility, membrane permeability, and overall bioavailability. The cyclopropylamino group, in particular, is known to enhance the lipophilicity of the molecule, potentially improving its ability to cross biological membranes and reach target sites within cells.

Recent studies have explored the biological activities of 4-(4-Chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This inhibition is thought to be mediated through the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK. These findings suggest that 4-(4-Chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(4-Chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid has also been investigated for its potential as an analgesic agent. Preclinical studies in animal models have demonstrated that this compound exhibits significant analgesic effects, particularly in models of neuropathic pain. The mechanism underlying these effects is not yet fully understood but may involve interactions with opioid receptors or other pain-related signaling pathways. These findings highlight the potential of 4-(4-Chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid as a novel analgesic agent for the treatment of chronic pain conditions.

The anti-cancer properties of 4-(4-Chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid have also been a focus of recent research. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which this compound exerts its anti-cancer effects is thought to involve the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings suggest that 4-(4-Chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid could be further developed as a potential anti-cancer agent.

Beyond its therapeutic applications, 4-(4-Chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid has also been studied for its potential use as a research tool in chemical biology. Its unique structure and biological activities make it an attractive candidate for probing specific cellular processes and signaling pathways. For example, researchers have used this compound to investigate the role of specific enzymes and receptors in inflammation and cancer progression. These studies have provided valuable insights into the molecular mechanisms underlying these diseases and have opened up new avenues for drug discovery.

In conclusion, 4-(4-Chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)butanoic acid (CAS No. 1340080-55-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological profile make it an attractive candidate for further research and development in various areas of medicinal chemistry and drug discovery. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds great promise for addressing unmet medical needs in inflammation, pain management, and cancer treatment.